4-methyl-N-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]benzenesulfonamide

• IUPAC Name: 4-methyl-N-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C18H20N2O3S/c1-13-5-9-16(10-6-13)24(22,23)19-15-8-7-14(2)17(12-15)20-11-3-4-18(20)21/h5-10,12,19H,3-4,11H2,1-2H3
• InChI Key: AOVLULYFZPPGIX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=CC(=C(C=C2)C)N3CCCC3=O
• Molecular Formula: C18H20N2O3S
• Molecular Weight: 344.4 g/mol

Description

4-methyl-N-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]benzenesulfonamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and drug discovery. It is a sulfonamide derivative with a molecular formula of C20H22N2O3S and a molecular weight of 382.47 g/mol.

Mechanism of Action

The mechanism of action of 4-methyl-N-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]benzenesulfonamide involves the inhibition of specific enzymes, leading to altered physiological processes. For instance, its inhibitory activity against carbonic anhydrase leads to reduced production of bicarbonate ions, which affects various physiological processes, including acid-base balance and fluid secretion.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are diverse and depend on the specific enzyme targeted. For instance, its inhibitory activity against α-glucosidase leads to reduced glucose absorption, which has potential applications in the treatment of diabetes. Additionally, its anti-inflammatory properties can be attributed to its ability to inhibit the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

The advantages of using 4-methyl-N-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]benzenesulfonamide in lab experiments include its potent inhibitory activity against specific enzymes, which makes it a valuable tool for studying various physiological processes. Its anti-inflammatory and anti-tumor properties also make it a potential candidate for drug discovery. However, its limitations include its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

For research on 4-methyl-N-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]benzenesulfonamide include exploring its potential applications in the treatment of diabetes and cancer. Additionally, further studies are needed to determine its safety and efficacy in humans, as well as its potential for drug development. Its potential interactions with other drugs and its pharmacokinetics also require further investigation.

Synthesis Methods

The synthesis of 4-methyl-N-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]benzenesulfonamide can be achieved through several methods, including the reaction of 4-methylbenzenesulfonyl chloride with N-(4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl)amine in the presence of a base such as triethylamine. Other methods involve the reaction of 4-methylbenzenesulfonyl chloride with 1-(4-methylphenyl)-2-pyrrolidinone followed by the addition of N-methyl-1,2-ethanediamine.

Scientific Research Applications

4-methyl-N-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]benzenesulfonamide has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been reported to exhibit potent inhibitory activity against several enzymes, including carbonic anhydrase and α-glucosidase, which are involved in various physiological processes. Additionally, it has been shown to possess anti-inflammatory and anti-tumor properties.